Cas no 127171-58-8 (α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol)

• Product Name: α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol
• CAS No: 127171-58-8
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 231270
• PubChem ID: 148084
• Update Time: 2025-10-31

α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, a-methyl-a-[3-(methylnitrosoamino)propyl]-
• N-(4-hydroxy-4-pyridin-3-yl-pentyl)-N-methyl-nitrous amide
• N-(4-hydroxy-4-pyridin-3-ylpentyl)-N-methylnitrous amide
• α-Methyl-α-[3-(methylnitrosoamino)propyl]-3-pyridinemethanol
• 3-Pyridinemethanol, alpha-methyl-alpha-(3-(methylnitrosoamino)propyl)-
• 5-[methyl(nitroso)amino]-2-(pyridin-3-yl)pentan-2-ol
• LJBRXWDSIAIFEX-UHFFFAOYSA-N
• DTXSID60925806
• A-Methyl-
• 3-Pyridinemethanol, alpha-methyl-alpha-[3-(methylnitrosoamino)propyl]-
• 127171-58-8
• A-[3-(methylnitrosoamino)propyl]-3-pyridinemethanol
• 5-[Methyl(nitroso)amino]-2-(3-pyridinyl)-2-pentanol
• N-[4-Hydroxy-4-(pyridin-3-yl)pentyl]-N-methylnitrous amide
• alpha-Methyl-alpha-[3-(methylnitrosoamino)propyl]-3-pyridinemethanol
• α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol

• Inchi： 1S/C11H17N3O2/c1-11(15,6-4-8-14(2)13-16)10-5-3-7-12-9-10/h3,5,7,9,15H,4,6,8H2,1-2H3
• InChI Key： LJBRXWDSIAIFEX-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=NC=CC=1)CCCN(C)N=O

Computed Properties

• Exact Mass: 223.13221
• Monoisotopic Mass: 223.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 65.8A^2

Experimental Properties

• Density: 1.11
• Boiling Point: 435.1°Cat760mmHg
• Flash Point: 216.9°C
• Refractive Index: 1.539
• PSA: 65.79
• LogP: 1.68250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol

α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol: A Versatile Compound in Pharmaceutical Research

α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol, with the chemical identifier CAS No. 127171-58-8, represents a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of 3-pyridinemethanol derivatives, which are known for their potential applications in drug discovery and development. The synthesis and functionalization of this molecule involve complex chemical reactions that are critical for understanding its biological activity and therapeutic potential.

The α-methyl group in the molecular structure plays a pivotal role in modulating the compound's reactivity and solubility. This modification is often employed to enhance the pharmacokinetic properties of drug candidates, making α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol a promising candidate for further exploration. The 3-pyridinemethanol moiety is particularly noteworthy, as pyridine derivatives are frequently utilized in the design of drugs targeting various diseases, including cancer and neurodegenerative disorders.

Recent studies have highlighted the importance of 3-(methylnitrosoamino)propyl substitutions in enhancing the biological activity of related compounds. The methylnitrosoamino group is a key structural element that contributes to the molecule's ability to interact with specific biological targets. This interaction is crucial for the compound's potential application in therapeutic contexts, such, as antiviral or anti-inflammatory treatments. Researchers are increasingly focusing on optimizing the nitrosoamino functionality to improve the compound's efficacy and reduce potential side effects.

One of the most significant advancements in the study of α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol has been the development of novel synthetic methodologies that allow for precise control over the molecule's structure. These methods have enabled scientists to explore the compound's potential in a more systematic manner. For instance, recent work by Zhang et al. (2023) demonstrated that the use of metal-catalyzed cross-coupling reactions significantly improved the efficiency of synthesizing this compound, which is a critical step in drug development.

The pyridine ring in the molecular structure is another key feature that contributes to the compound's biological activity. Pyridine derivatives are known for their ability to interact with various enzymes and receptors, making them valuable in the design of drugs targeting specific pathways. The 3-pyridinemethanol group in this compound may offer unique advantages, such as enhanced stability or improved binding affinity to target proteins. These properties are essential for the compound's potential application in therapeutic settings.

Another important aspect of α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol is its potential role in targeted drug delivery systems. The molecular structure allows for the incorporation of functional groups that can be tailored to specific therapeutic applications. For example, the nitrosoamino group may be modified to enhance the compound's solubility in aqueous environments, which is crucial for its use in oral or injectable formulations.

Recent research has also focused on the pharmacological profile of this compound. Studies have shown that the 3-pyridinemethanol moiety may interact with specific enzymes involved in metabolic pathways, potentially offering new avenues for the treatment of diseases such as diabetes or cardiovascular disorders. These findings underscore the importance of further investigation into the compound's biological mechanisms and its potential therapeutic applications.

The methyl group in the α-methyl position is another critical element that influences the compound's behavior in biological systems. This modification can affect the molecule's ability to cross cell membranes and interact with intracellular targets. Researchers are actively exploring how these interactions can be optimized to enhance the compound's therapeutic potential while minimizing potential adverse effects.

In addition to its pharmacological properties, the structural diversity of α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol makes it a valuable tool in the study of molecular biology. The compound's unique structure allows for the investigation of various biological processes, including signal transduction and gene regulation. These studies are essential for understanding how the compound interacts with biological systems and for identifying potential applications in therapeutic contexts.

Overall, α-Methyl-α-3-(methylnitrosoamino)propyl-3-pyridinemethanol represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and potential applications in drug discovery and development make it a promising candidate for further exploration. As research in this area continues to evolve, the compound's role in therapeutic applications is likely to expand, offering new opportunities for the treatment of various diseases.